Cas no 1864054-43-2 (2-(2,4-Difluorophenoxy)-n-methylethan-1-amine hydrochloride)

• Product Name: 2-(2,4-Difluorophenoxy)-n-methylethan-1-amine hydrochloride
• CAS No: 1864054-43-2
• MF: C₉H₁₂ClF₂NO
• MW: 223.647488594055
• CID: 5690976
• PubChem ID: 86262296
• Update Time: 2025-06-08

2-(2,4-Difluorophenoxy)-n-methylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(2,4-difluorophenoxy)ethyl](methyl)amine hydrochloride
• EN300-240791
• AKOS026747097
• 2-(2,4-difluorophenoxy)-N-methylethanamine;hydrochloride
• F2167-1396
• 2-(2,4-difluorophenoxy)-N-methylethan-1-aminehydrochloride
• 2-(2,4-difluorophenoxy)-N-methylethan-1-amine hydrochloride
• 1864054-43-2
• 2-(2,4-Difluorophenoxy)-n-methylethan-1-amine hydrochloride

• Inchi： 1S/C9H11F2NO.ClH/c1-12-4-5-13-9-3-2-7(10)6-8(9)11;/h2-3,6,12H,4-5H2,1H3;1H
• InChI Key： ZZABSYQEMQGEMJ-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=CC=1OCCNC)F

Computed Properties

• Exact Mass: 223.0575480g/mol
• Monoisotopic Mass: 223.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(2,4-Difluorophenoxy)-n-methylethan-1-amine hydrochloride

Introduction to 2-(2,4-Difluorophenoxy)-n-methylethan-1-amine hydrochloride (CAS No. 1864054-43-2)

2-(2,4-Difluorophenoxy)-n-methylethan-1-amine hydrochloride, identified by the CAS number 1864054-43-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives, featuring a unique structural framework that includes a difluorophenoxy moiety and an n-methylethan-1-amine group, both of which contribute to its distinct chemical properties and potential biological activities.

The difluorophenoxy group is a key structural feature that imparts specific electronic and steric properties to the molecule. The presence of two fluorine atoms at the 2 and 4 positions of the phenyl ring enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further investigation in drug design. This modification is particularly relevant in modern pharmaceutical development, where fluorinated aromatic compounds are increasingly employed to improve drug efficacy and pharmacokinetic profiles.

Additionally, the n-methylethan-1-amine component introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions and influence the compound's solubility and binding affinity. The hydrochloride salt form of this compound enhances its stability and bioavailability, making it more suitable for formulation into pharmaceutical products. These structural characteristics collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of 2-(2,4-Difluorophenoxy)-n-methylethan-1-amine hydrochloride. Preliminary studies have suggested that this compound may exhibit inhibitory activity against various biological targets, including enzymes and receptors involved in metabolic pathways relevant to inflammation and cancer. The difluorophenoxy group has been shown to enhance binding affinity in several drug-like molecules, suggesting that this compound could serve as a valuable scaffold for further optimization.

One particularly intriguing aspect of this compound is its potential role in modulating immune responses. Research has indicated that fluorinated aromatic compounds can interact with immune-related proteins and signaling pathways, potentially leading to novel therapeutic strategies for autoimmune diseases and infections. The structural features of 2-(2,4-Difluorophenoxy)-n-methylethan-1-amine hydrochloride, particularly the presence of the n-methylethan-1-amine group, may facilitate its interaction with these targets, making it a promising candidate for further exploration.

The synthesis of 2-(2,4-Difluorophenoxy)-n-methylethan-1-amine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to construct the desired molecular framework efficiently. The hydrochloride salt formation is typically achieved through quaternization followed by acidification, ensuring the stability and crystallinity of the final product.

Evaluation of the pharmacokinetic properties of this compound is crucial for determining its suitability for clinical applications. Studies have focused on assessing its absorption, distribution, metabolism, excretion (ADME) profiles in preclinical models. The lipophilicity imparted by the difluorophenoxy group suggests potential for oral bioavailability, while the basic nature of the n-methylethan-1-amine moiety may influence its distribution within biological tissues. These factors are critical considerations in drug development pipelines.

Regulatory considerations also play a significant role in advancing compounds like 2-(2,4-Difluorophenoxy)-n-methylethan-1-amine hydrochloride into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards required for human testing. Additionally, toxicological assessments are conducted to evaluate potential side effects and safety margins before moving into Phase I clinical trials.

The future directions for research on 2-(2,4-Difluorophenoxy)-n-methylethan-1-amine hydrochloride include exploring its mechanisms of action in greater detail and identifying potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating preclinical findings into tangible medical benefits. The unique structural features of this compound make it a compelling candidate for further investigation in areas such as oncology and immunology.

In conclusion,2-(2,4-Difluorophenoxy)-n-methylethan-1-amine hydrochloride (CAS No. 1864054-43-2) represents a promising entity in pharmaceutical research due to its distinctive chemical structure and potential biological activities. The interplay between its difluorophenoxy and n-methylethan-1-amine moieties offers exciting opportunities for developing novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties,this compound holds significant promise for addressing unmet medical needs across multiple disease areas.